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Compound of Interest

Compound Name: Cbz-D-Leu-Val-Boc

Cat. No.: B12373197 Get Quote

Essential Safety and Handling Guide for Cbz-D-Leu-
Val-Boc
Disclaimer: No specific Safety Data Sheet (SDS) for Cbz-D-Leu-Val-Boc (CAS No. 135219-72-

6) was publicly available at the time of this writing. The following guidance is based on best

practices for handling similar protected peptide compounds and should be supplemented by a

thorough risk assessment by qualified personnel. It is imperative to treat this compound as

potentially hazardous in the absence of complete toxicological data.[1]

This guide provides researchers, scientists, and drug development professionals with essential

safety and logistical information for the proper handling and disposal of Cbz-D-Leu-Val-Boc.

I. Compound Data and Storage
While specific quantitative hazard data for Cbz-D-Leu-Val-Boc is not available, the following

table summarizes its known physical properties and recommended storage conditions based

on supplier information and general peptide chemistry guidelines.
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Parameter Value Source/Rationale

Chemical Name Cbz-D-Leu-Val-Boc N/A

CAS Number 135219-72-6 --INVALID-LINK--

Molecular Formula C₂₃H₃₆N₂O₅ --INVALID-LINK--

Molecular Weight 420.54 g/mol --INVALID-LINK--

Physical State
Assumed to be a white to off-

white lyophilized powder.

Based on typical appearance

of protected peptides.

Storage (Lyophilized)

Long-term: -20°C in a tightly

sealed container, protected

from light and moisture.Short-

term: 2-8°C for brief periods.

General guidelines for peptide

stability.[2][3] Lyophilized

peptides are stable for years

when stored at -20°C.[3]

Moisture and light can degrade

the compound.[2]

Storage (In Solution)

Recommended: Prepare

solutions fresh. If necessary:

Aliquot and store at -20°C or

-80°C. Avoid repeated freeze-

thaw cycles.

The shelf-life of peptides in

solution is very limited.

Bacterial degradation is a risk.

Using sterile buffers at pH 5-6

can prolong storage life.

Aliquoting prevents

degradation from freeze-thaw

cycles.

II. Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory to prevent skin contact, eye exposure, and

inhalation. The following table outlines the required and recommended PPE for handling Cbz-
D-Leu-Val-Boc.
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PPE Category Specification Rationale

Hand Protection

Required: Nitrile gloves.

Recommended: Double-

gloving.

Protects against accidental

skin contact. Since no specific

chemical resistance data is

available, nitrile gloves are a

standard for general laboratory

chemical handling. Double-

gloving is recommended for

added protection.

Eye & Face Protection

Required: Safety glasses with

side shields. Recommended:

Chemical safety goggles. A

face shield should be worn

when handling larger

quantities or if there is a risk of

splashing.

Protects eyes from airborne

powder and potential splashes

of solutions. Based on the

SDS for a similar compound

(BOC-L-valine

hydroxysuccinimide ester),

there is a potential for serious

eye irritation.

Respiratory Protection

Required for powders: Use in a

certified chemical fume hood. If

a fume hood is not available, a

NIOSH-approved respirator

with a particulate filter (e.g.,

N95 or P100) is required.

Prevents inhalation of the

lyophilized powder. Handling

fine powders outside of a

contained ventilation system

poses a respiratory risk.

Body Protection

Required: Laboratory coat.

Recommended: Chemical-

resistant apron for handling

solutions.

Protects skin and personal

clothing from contamination.

Full-length pants and closed-

toe shoes are mandatory in the

laboratory.

III. Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow minimizes exposure and preserves the integrity of

the compound.

Preparation:
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Designate a specific work area within a certified chemical fume hood for handling Cbz-D-
Leu-Val-Boc.

Ensure the work area is clean and free of contaminants.

Assemble all necessary equipment (spatulas, weigh boats, vials, solvents) and PPE

before starting.

Ensure an eyewash station and safety shower are accessible.

Donning PPE:

Put on PPE in the following order: lab coat, safety goggles (and face shield if necessary),

and then gloves. Ensure gloves overlap the cuffs of the lab coat.

Handling the Lyophilized Powder:

Before opening, allow the container of Cbz-D-Leu-Val-Boc to equilibrate to room

temperature in a desiccator to prevent moisture condensation.

Perform all weighing and transfers of the powder inside the chemical fume hood to

minimize inhalation risk.

Handle the powder gently to avoid creating airborne dust.

Promptly and securely seal the container after dispensing.

Preparing Solutions:

When dissolving the peptide, add the solvent slowly to the vial containing the powder.

If necessary, sonicate or vortex gently to aid dissolution.

Clearly label the new container with the compound name, concentration, solvent, and date

of preparation.

Post-Handling:

Clean all equipment and the work area thoroughly after use.
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Doff PPE in the reverse order of donning, being careful to avoid contaminating skin or

clothing.

Wash hands thoroughly with soap and water after removing gloves.

IV. Disposal Plan
Proper disposal is critical for laboratory safety and environmental compliance.

Solid Waste:

Place unused Cbz-D-Leu-Val-Boc powder in its original container or a clearly labeled,

sealed waste container.

Contaminated solid waste (e.g., gloves, weigh boats, pipette tips) must be collected in a

designated, sealed hazardous waste bag or container.

Liquid Waste:

Collect all solutions containing Cbz-D-Leu-Val-Boc in a compatible, sealed, and clearly

labeled hazardous waste container.

Do not dispose of solutions down the drain.

Labeling and Storage of Waste:

All waste containers must be labeled with "Hazardous Waste" and a full description of the

contents.

Store waste containers in a designated, secure secondary containment area away from

incompatible materials pending pickup.

Waste Pickup:

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

office or a licensed chemical waste disposal contractor. Follow all local, state, and federal

regulations for hazardous waste disposal.
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Visual Workflow for Safe Handling
The following diagram illustrates the key steps and decision points in the safe handling and

disposal workflow for Cbz-D-Leu-Val-Boc.
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2. Handling Cbz-D-Leu-Val-Boc
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4. Waste Disposal
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Caption: Workflow for PPE selection, use, and disposal when handling Cbz-D-Leu-Val-Boc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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